2,6-Dichloro-4-[(E)-2-[6-[methyl(propan-2-yl)amino]pyridin-3-yl]ethenyl]pyridine-3-carbonitrile

• IUPAC Name: 2,6-dichloro-4-[(E)-2-[6-[methyl(propan-2-yl)amino]pyridin-3-yl]ethenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H16Cl2N4/c1-11(2)23(3)16-7-5-12(10-21-16)4-6-13-8-15(18)22-17(19)14(13)9-20/h4-8,10-11H,1-3H3/b6-4+
• InChI Key: FBWLLQPKNFIKFG-GQCTYLIASA-N
• Canonical SMILES: CC(C)N(C)C1=NC=C(C=C1)C=CC2=CC(=NC(=C2C#N)Cl)Cl
• Isomeric SMILES: CC(C)N(C)C1=NC=C(C=C1)/C=C/C2=CC(=NC(=C2C#N)Cl)Cl
• Molecular Formula: C17H16Cl2N4
• Molecular Weight: 347.2 g/mol

Description

Chemical compounds with complex structures like the one you mentioned often have unique properties that make them useful in various fields such as medicine, agriculture, and materials science.

Synthesis Analysis

The synthesis of complex organic compounds typically involves multiple steps, each requiring specific reagents and conditions. For example, a similar compound, 4-amino-2,6-dichloropyridine, can be synthesized from 2,6-dichloropyridine through a series of reactions including oxidation, nitration, and reduction.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray diffraction. This provides information about the arrangement of atoms in the molecule and can help predict its properties and reactivity.

Chemical Reactions Analysis

The reactivity of a compound is determined by its molecular structure. For example, the presence of electron-withdrawing groups like nitro or cyano can make a compound more reactive towards nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and stability, can be determined through various experimental methods.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, some compounds might act as inhibitors for certain enzymes, while others might form complexes with metal ions.

Safety and Hazards

Safety and hazard information for a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on toxicity, flammability, and proper handling and disposal methods.

Future Directions

The future directions for the study of a compound depend on its properties and potential applications. This could involve further studies to optimize its synthesis, investigations into its mechanism of action, or the development of new applications.